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TRIPOLI-4®, developed by the French Alternative Energies and Atomic Energy Commission
(CEA), is a versatile, three-dimensional, continuous-energy Monte Carlo particle transport
code.[1][2][3] It is widely utilized across various nuclear engineering fields, including radiation
shielding, reactor physics, nuclear instrumentation, and, critically, for nuclear criticality safety
analysis.[1][2][3][4] The code simulates the transport of neutrons, photons, electrons, and
positrons, solving the linear Boltzmann equation to predict particle behavior in complex
systems.[5][6] For criticality safety, TRIPOLI-4® is used to calculate the effective neutron
multiplication factor (k-eff) to ensure that systems containing fissile materials remain in a
subcritical state under both normal and accident conditions.[6][7][8]

Core Features and Capabilities

TRIPOLI-4® possesses a robust set of features that make it a reference code for criticality
safety applications:

o Continuous-Energy Cross-Sections: The code utilizes continuous-energy nuclear data from
major international evaluations like JEFF-3.1.1, ENDF/B-VII.0, JENDL4, and FENDL2.1.[5]
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[9] This allows for a precise representation of nuclear interactions without the approximations
inherent in multi-group methods.[6]

o Flexible Geometry Modeling: It supports complex 3D geometries using both surface-based
and combinatorial representations, which is essential for accurately modeling real-world
configurations such as fuel assemblies, storage casks, and processing facilities.[5][6]

o Calculation Modes: TRIPOLI-4® offers several simulation modes relevant to criticality safety:

o Criticality Mode (k-eff calculation): The standard mode for determining the effective
multiplication factor of a system.[6][9]

o Fixed-Source Criticality Mode: A specialized mode to handle subcritical systems with
external neutron sources, crucial for applications like reactor ex-core monitoring and non-
proliferation studies.[4][10]

o Coupled Criticality and Shielding Mode: This feature allows for the use of variance
reduction techniques, typically used in shielding studies, within a criticality calculation to
improve efficiency, especially in complex or large-scale problems.[10][11]

e Advanced Variance Reduction: To handle deep penetration problems and improve
computational efficiency, TRIPOLI-4® includes powerful variance reduction techniques such
as the Exponential Transform, splitting/roulette, and automated importance map generation.
[51[12][13]

o Productivity Tools: The code is supported by tools like the T4G graphical viewer for
visualizing geometries and results, which aids in the verification and validation of models.[1]
[2] Converters are also available to translate models from other codes, such as MCNP.[4]

Application Notes
Validation and Benchmarking

The accuracy and reliability of TRIPOLI-4® for criticality safety are established through
extensive verification and validation (V&V) against experimental benchmarks.[1][14] A primary
source for such benchmarks is the International Handbook of Evaluated Criticality Safety
Benchmark Experiments (ICSBEP).[4][14] The CRISTAL V2 package, a French standard for
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criticality calculations, includes TRIPOLI-4® as its continuous-energy Monte Carlo route and
has been extensively validated against ICSBEP benchmarks.[14]

Below is a summary of TRIPOLI-4® performance for selected ICSBEP subcritical experiments.

Agreement

Benchmark L . Key Parameter )

. Fissile Material Reflector with

Series Calculated .
Experiment
Good agreement
between

Pu-w Plutonium Singles Counting  TRIPOLI-4®

] Tungsten (W) )

Experiments Sphere Rate (R1) calculations and
ICSBEP reported
results.[4]

Pu-Cu Plutonium Singles Counting  Generally good

) Copper (Cu)

Experiments Sphere Rate (R1) agreement.[4]
Some
discrepancies
(5% to 16%)
were observed,

Pu-Cu with Plutonium Copper (Cu) and  Singles Counting  suggesting a

Polyethylene Sphere Polyethylene Rate (R1) need for further

verification of
polyethylene

cross-sections.

[4]

Advanced Applications in Criticality Safety

e Burnup Credit: Criticality safety assessments have traditionally made the conservative

assumption that spent nuclear fuel is fresh ("fresh fuel assumption™). "Burnup credit" takes

into account the reduced reactivity of spent fuel due to the depletion of fissile nuclides and

the buildup of neutron-absorbing fission products.[15] TRIPOLI-4®, coupled with the

MENDEL depletion solver, can perform burnup calculations to provide more realistic (less
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overly conservative) and economically efficient criticality safety assessments for spent fuel
storage and transport.[16][17]

o Sensitivity and Perturbation Analysis: TRIPOLI-4® can perform sensitivity and perturbation
calculations.[9] This allows researchers to quantify how uncertainties in nuclear data (e.qg.,
cross-sections) affect the calculated k-eff and to identify the most influential parameters in a
given system.[9]

o Shutdown Dose Rate (SDR) Calculation: In fusion applications like ITER, ensuring safety
during maintenance requires calculating the dose rate from activated materials after
shutdown. TRIPOLI-4® employs a "Rigorous-Two-Steps" (R2S) scheme for this. First, a
neutron transport simulation calculates activation rates. Second, the MENDEL solver
computes the decay photon sources, which are then used in a photon transport simulation to
determine the dose rate.[18]

Protocols
Protocol 1: Standard Criticality Calculation (k-eff)

This protocol outlines the general methodology for performing a standard k-eff calculation to
assess the criticality of a system.

1. Geometry and Material Definition:

o Define the 3D geometry of the system using the supported combinatorial or surface-based
formats. This includes all components containing fissile material, moderators, reflectors, and
absorbers.

o Specify the material composition for each defined volume. This requires providing the
isotopic composition and density for all materials. For conservative analysis, worst-case
scenarios (e.g., optimal moderation) should be considered.[8]

2. Selection of Nuclear Data:

e Choose the appropriate continuous-energy nuclear data library (e.g., JEFF-3.3, ENDF/B-
VIII.0).[19] The selection should be justified based on validation data for the specific
materials and neutron energy spectra of interest.

3. Simulation Parameter Setup:
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Select the "criticality” or "eigenvalue” calculation mode.

Define the initial neutron source distribution (position and energy). For k-eff calculations, the
source will converge to the fundamental fission neutron distribution after a number of initial
cycles.

Set the number of neutron histories per cycle and the total number of cycles. A sufficient
number of inactive cycles must be run to allow the fission source to converge before
accumulating results in active cycles.

. Running the Simulation:

Execute the TRIPOLI-4® calculation. The code will perform the Monte Carlo transport,
tracking neutrons through successive generations (cycles).

. Post-Processing and Analysis:

Analyze the output to obtain the final k-eff value and its associated statistical uncertainty.
Verify the convergence of the fission source and the k-eff value across the active cycles.
Statistical tests can be used to diagnose potential issues like undersampling.[20]

Use the T4G visualization tool to inspect the geometry and plot results, such as flux and
reaction rate distributions, to ensure the model behaves as expected.[1][2]

Protocol 2: Burnup Credit Analysis Workflow

This protocol describes the steps for a criticality assessment using burnup credit.
. Depletion Calculation (Irradiation Phase):

Model the fuel assembly and reactor core environment in TRIPOLI-4®.

Couple TRIPOLI-4® with the MENDEL depletion solver.[16]

Define the irradiation history, including the power level and duration, discretized into time
steps.

Run the simulation. At each time step, TRIPOLI-4® calculates reaction rates, which are fed
to MENDEL to compute the new isotopic composition. This process is repeated for the entire
irradiation period.[16]

. Decay Period (Cooling Phase):

Following the depletion calculation, use MENDEL to simulate the decay of the spent fuel
over the desired cooling time. This will calculate the final isotopic composition to be used in
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the criticality analysis.
. Criticality Calculation (Post-Irradiation):

Model the storage or transport configuration (e.g., a spent fuel cask).

Assign the calculated spent fuel isotopic compositions (from step 2) to the fuel regions in the
model.

Perform a standard k-eff calculation as described in Protocol 1.

. Validation and Uncertainty Analysis:

The entire burnup credit methodology must be validated against experimental data, such as
radiochemical assays of spent fuel.

Perform sensitivity studies to assess the impact of uncertainties in the operational history
(e.g., power levels, moderator temperature) and nuclear data on the final k-eff.

Visualizations

Phase 3: Analysis & Validation

Validate against
Benchmarks (ICSBEP)

Post-Processing Visualize Results
(k-eff, uncertainty) (T4G Tool)
Check Fission
Source Convergence

Phase 1: Model Preparation Phase 2: Simulation

Define Geometry Define Materials Select Nuclear NEI'{ Set Simulation Parameters Execute TRIPOLI-4® NI
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Caption: General workflow for a criticality safety analysis using TRIPOLI-4®.
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Caption: Rigorous-Two-Steps (R2S) scheme for shutdown dose rate calculation.
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Supporting Tools
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Caption: The TRIPOLI-4® ecosystem of inputs, solvers, and supporting tools.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 19. TRIPOLI-4 neutronics calculations for IAEA-CRP benchmark of CEFR start-up tests
using new libraries JEFF-3.3 and ENDF/B-VIII (Conference) | OSTI.GOV [osti.gov]

o 20. Nuclear Energy Agency (NEA) - Criticality safety analytical methods [oecd-nea.org]

o To cite this document: BenchChem. [Introduction to TRIPOLI-4® for Criticality Safety
Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170413/docs#introduction-to-tripoli-4-for-criticality-
safety-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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